Cas no 2418729-18-5 ((9H-fluoren-9-yl)methyl 4-(3-ethynyl-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-(3-ethynyl-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate
• CAS No: 2418729-18-5
• MF: C₃₁H₃₀N₂O₃
• MW: 478.581508159637
• CID: 5680159
• PubChem ID: 165770424
• Update Time: 2025-10-22

(9H-fluoren-9-yl)methyl 4-(3-ethynyl-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418729-18-5
• (9H-fluoren-9-yl)methyl 4-(3-ethynyl-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate
• EN300-26631870

• Inchi： 1S/C31H30N2O3/c1-5-23-20(2)28(18-34)22(4)30(21(23)3)32-14-16-33(17-15-32)31(35)36-19-29-26-12-8-6-10-24(26)25-11-7-9-13-27(25)29/h1,6-13,18,29H,14-17,19H2,2-4H3
• InChI Key： WSNSKXDCYBKMRZ-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C2C(C)=C(C#C)C(C)=C(C=O)C=2C)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.22564282g/mol
• Monoisotopic Mass: 478.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 49.8Ų

Additional information on (9H-fluoren-9-yl)methyl 4-(3-ethynyl-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate

Introduction to (9H-fluoren-9-yl)methyl 4-(3-ethynyl-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate (CAS No. 2418729-18-5)

(9H-fluoren-9-yl)methyl 4-(3-ethynyl-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate (CAS No. 2418729-18-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorene moiety, an ethynyl group, and a formyl-substituted trimethylphenyl piperazine moiety. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The fluorene moiety is a tricyclic aromatic hydrocarbon that is widely used in the design of organic materials and pharmaceuticals due to its excellent photophysical properties and chemical stability. In the context of (9H-fluoren-9-yl)methyl 4-(3-ethynyl-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate, the fluorene unit provides a rigid and planar structure that can enhance the compound's binding affinity to specific biological targets. This property is particularly important in drug design, where molecular rigidity can improve the selectivity and potency of therapeutic agents.

The presence of an ethynyl group in the structure of this compound is noteworthy. Ethynyl groups are known for their ability to participate in various chemical reactions, such as click chemistry and cross-coupling reactions. These reactions are crucial in the synthesis of complex molecules and can be used to introduce additional functional groups or linkers to the molecule. In the context of medicinal chemistry, ethynyl groups can be used to modify the pharmacokinetic properties of a drug, such as its solubility, stability, and bioavailability.

The formyl-substituted trimethylphenyl piperazine moiety is another key feature of this compound. Piperazines are nitrogen-containing heterocyclic compounds that are commonly used in the development of central nervous system (CNS) drugs due to their ability to modulate neurotransmitter receptors. The formyl group adds reactivity and can participate in various chemical transformations, such as condensation reactions with amines or nucleophiles. The trimethylphenyl substituent enhances lipophilicity, which can improve the compound's ability to cross biological membranes and reach its target site.

Recent research has focused on the potential therapeutic applications of compounds with similar structural features. For example, studies have shown that fluorene-based compounds can exhibit potent anti-inflammatory and anti-cancer activities. The ethynyl group has been utilized in the development of targeted drug delivery systems, where it can be conjugated with targeting ligands or imaging agents. Additionally, piperazine derivatives have been extensively studied for their ability to modulate serotonin receptors, making them promising candidates for the treatment of neurological disorders such as depression and anxiety.

In terms of synthetic methodology, the preparation of (9H-fluoren-9-yl)methyl 4-(3-ethynyl-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate involves a series of well-established chemical reactions. The synthesis typically begins with the formation of the fluorene derivative, followed by the introduction of the ethynyl group through a suitable coupling reaction. The piperazine moiety is then attached via an amide bond formation using standard coupling reagents such as EDCI or HATU. The final step involves the introduction of the formyl group through an aldehyde formation reaction.

The physicochemical properties of this compound have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound. For instance, NMR spectroscopy has revealed specific chemical shifts that correspond to different functional groups within the molecule, while X-ray crystallography has provided high-resolution structural data that confirms the proposed molecular structure.

In terms of biological evaluation, preliminary studies have shown that (9H-fluoren-9-yl)methyl 4-(3-ethynyl-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate exhibits promising activity against various biological targets. For example, it has been reported to inhibit specific enzymes involved in inflammatory pathways and cancer cell proliferation. Additionally, in vitro assays have demonstrated its ability to modulate neurotransmitter receptors in neuronal cells, suggesting potential applications in CNS disorders.

To further explore its therapeutic potential, ongoing research is focused on optimizing the pharmacological properties of this compound through structure-based drug design approaches. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict binding modes and interactions with target proteins. These studies aim to identify key structural features that contribute to high-affinity binding and selectivity.

In conclusion, (9H-fluoren-9-yl)methyl 4-(3-ethynyl-5-formyl-2,4,6-trimethylphenyl)piperazine-1-carboxylate (CAS No. 2418729-18-5) represents a promising candidate for further investigation in medicinal chemistry and pharmaceutical research. Its unique structural features offer a wide range of opportunities for developing novel therapeutic agents with improved efficacy and safety profiles. As research continues to advance our understanding of this compound's properties and biological activities, it is likely to play an increasingly important role in drug discovery efforts targeting various diseases.